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Compound of Interest

Compound Name: Ethyl phenethyl acetal

Cat. No.: B150114 Get Quote

Technical Support Center: Enzymatic Synthesis
of Phenethyl Acetate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals engaged in

the enzymatic synthesis of phenethyl acetate.

Frequently Asked Questions (FAQs)
Q1: What are the common enzymes used for the synthesis of phenethyl acetate?

A1: Several lipases are effective for catalyzing the synthesis of phenethyl acetate. Immobilized

lipases are often preferred due to their stability and reusability. Commonly used enzymes

include:

Novozym® 435 (Lipase B from Candida antarctica): This is one of the most frequently used

and effective lipases for this reaction, often demonstrating high conversion rates.[1][2][3]

Acyltransferase from Mycobacterium smegmatis (MsAcT): This enzyme has shown very high

conversion rates, particularly when immobilized.[4]

Porcine Pancreatic Lipase (PPL) and free Candida antarctica Lipase (CAL-B) have also

been studied, though Novozym 435 generally shows higher reactivity.[1]
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Q2: What are the typical substrates for the enzymatic synthesis of phenethyl acetate?

A2: The synthesis involves the reaction between an alcohol and an acyl donor.

Alcohol: 2-Phenylethanol (also known as phenethyl alcohol).

Acyl Donor: Various acyl donors can be used, with vinyl acetate and acetic anhydride often

providing the highest conversion rates.[2][4] Ethyl acetate is another common choice.[4][5]

Q3: What is the general reaction scheme for this synthesis?

A3: The enzymatic synthesis of phenethyl acetate is typically a transesterification reaction. The

enzyme (a lipase or acyltransferase) facilitates the transfer of an acetyl group from the acyl

donor to 2-phenylethanol, forming phenethyl acetate and a byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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